Cas no 335255-90-8 (3-(4-methyl-1H-imidazol-1-yl)-Benzoic acid methyl ester)

• Product Name: 3-(4-methyl-1H-imidazol-1-yl)-Benzoic acid methyl ester
• CAS No: 335255-90-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1111062
• PubChem ID: 22224935
• Update Time: 2025-04-20

3-(4-methyl-1H-imidazol-1-yl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1H-imidazol-1-yl)-Benzoic acid methyl ester
• SCHEMBL5868998
• METHYL 3-(4-METHYL-1H-IMIDAZOL-1-YL)BENZOATE
• methyl 3-(4-methyl-imidazol-1-yl)-benzoate
• 335255-90-8
• XADHIERRCYKPBO-UHFFFAOYSA-N
• DB-198523

• Inchi： 1S/C12H12N2O2/c1-9-7-14(8-13-9)11-5-3-4-10(6-11)12(15)16-2/h3-8H,1-2H3
• InChI Key： XADHIERRCYKPBO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)N1C=NC(C)=C1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų